molecular formula C9H12O4 B8616909 7-Acetoxy-hept-5-ynoic acid

7-Acetoxy-hept-5-ynoic acid

Cat. No.: B8616909
M. Wt: 184.19 g/mol
InChI Key: CIUBTERBVOZPNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Acetoxy-hept-5-ynoic acid is a useful research compound. Its molecular formula is C9H12O4 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12O4

Molecular Weight

184.19 g/mol

IUPAC Name

7-acetyloxyhept-5-ynoic acid

InChI

InChI=1S/C9H12O4/c1-8(10)13-7-5-3-2-4-6-9(11)12/h2,4,6-7H2,1H3,(H,11,12)

InChI Key

CIUBTERBVOZPNR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC#CCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of crude (28) in acetone (100 mL) was treated with Jones Reagent (18.0 mL, 41.4 mmol, 2.3 M) and cooled with an ice bath. After 1 hour at room temperature, 10 mL isopropyl alcohol was added and the mixture stirred for 15 minutes. The mixture still had a brown color so another 10 mL isopropyl alcohol was added. After another 15 minutes, the color had not changed so the mixture was filtered through celite and the filtrate evaporated in vacuo. The residue was partitioned between 100 mL ether and 100 mL saturated ammonium chloride solution. The aqueous layer was extracted with 100 mL ether and the combined ether solution washed with brine and then dried (MgSO4), filtered and evaporated to leave a yellow oil (6.333 g) that was used directly in the next step.
Name
( 28 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Jones Reagent
Quantity
18 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Three
Name

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